![molecular formula C12H15Cl2N3OS B6225441 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride CAS No. 2768327-37-1](/img/no-structure.png)
2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride
Overview
Description
2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride, also known as 2-AEP, is a synthetic compound commonly used in the field of organic chemistry. It is a versatile compound that can be used for a variety of purposes, such as for the synthesis of a wide range of organic compounds and for the study of biochemical and physiological processes.
Scientific Research Applications
2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride has a variety of scientific research applications. It is used in the synthesis of a wide range of organic compounds, such as benzodiazepines and other pharmaceuticals. It is also used in the study of biochemical and physiological processes, such as in the study of the regulation of gene expression and the role of enzymes in metabolism. Furthermore, 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride has been used in the synthesis of a variety of nanomaterials and has been used in the development of novel drug delivery systems.
Mechanism of Action
The mechanism of action of 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride is not well understood. However, it is believed to act by forming a covalent bond between the sulfur and nitrogen atoms of the 2-aminoethylsulfanylphenylacetonitrile molecule, which then reacts with the hydrochloric acid to form the 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride. This reaction is believed to be catalyzed by the organic base, which is added to the reaction mixture.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride are not well understood. However, it is believed to have a range of effects on various biochemical and physiological processes, including the regulation of gene expression, the role of enzymes in metabolism, and the synthesis of nanomaterials. Furthermore, it has been suggested that 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride may have potential therapeutic applications, such as in the treatment of cancer and other diseases.
Advantages and Limitations for Lab Experiments
2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride has several advantages for lab experiments. It is relatively easy to synthesize, and its reaction conditions are relatively straightforward. Furthermore, it is a versatile compound that can be used for a variety of purposes, such as for the synthesis of a wide range of organic compounds and for the study of biochemical and physiological processes. However, there are some limitations to using 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride for lab experiments. It is a relatively expensive compound, and the reaction conditions must be carefully monitored to ensure that the reaction is successful.
Future Directions
There are a number of potential future directions for the use of 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride. One potential direction is the development of novel drug delivery systems using 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride as a component. Another potential direction is the use of 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride in the synthesis of nanomaterials for use in medical applications. Additionally, 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride may have potential therapeutic applications, such as in the treatment of cancer and other diseases. Finally, further research into the biochemical and physiological effects of 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride may lead to a better understanding of its mechanism of action and its potential therapeutic applications.
Synthesis Methods
2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride can be synthesized in a variety of ways, however, the most commonly used method is the one-pot synthesis of 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride from 2-aminoethylsulfanylphenylacetonitrile and hydrochloric acid. This method involves the reaction of the two compounds in an aqueous medium, followed by the addition of an organic base to form 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride. The reaction is typically carried out at room temperature and is relatively straightforward.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride involves the reaction of 2-aminoethanethiol with ethyl acetoacetate to form 2-(2-aminoethylthio)acetoacetate, which is then reacted with phenylacetaldehyde to form 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one. The resulting compound is then treated with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-aminoethanethiol", "ethyl acetoacetate", "phenylacetaldehyde", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-aminoethanethiol is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 2-(2-aminoethylthio)acetoacetate.", "Step 2: 2-(2-aminoethylthio)acetoacetate is then reacted with phenylacetaldehyde in the presence of a catalyst such as piperidine to form 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one.", "Step 3: The resulting compound is then treated with hydrochloric acid to form the dihydrochloride salt of 2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one." ] } | |
CAS RN |
2768327-37-1 |
Product Name |
2-[(2-aminoethyl)sulfanyl]-6-phenyl-3,4-dihydropyrimidin-4-one dihydrochloride |
Molecular Formula |
C12H15Cl2N3OS |
Molecular Weight |
320.2 |
Purity |
95 |
Origin of Product |
United States |
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